4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloride

• IUPAC Name: 4-bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloride
• InChI: InChI=1S/C6H10BrN.ClH/c1-8-4-2-6(7)3-5-8;/h2H,3-5H2,1H3;1H
• InChI Key: MFUVPYSJOGRMKN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(=CC1)Br.Cl
• Molecular Formula: C6H11BrClN
• Molecular Weight: 212.51 g/mol
• CAS No.: 2580230-91-5

Description

4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloride, also known as 4-Bromo-1-methyl-3,6-dihydropyridin-2(1H)-one hydrochloride, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a pyridine derivative and is commonly used as a building block in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride is not well understood. However, it is believed that this compound may act as a modulator of certain neurotransmitter receptors in the brain.
Biochemical and Physiological Effects:
4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to have anticonvulsant and anxiolytic properties, making it a potential treatment for certain neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride in lab experiments is its ability to modulate certain neurotransmitter receptors in the brain. This makes it a valuable tool for researchers studying the neurobiological basis of behavior and disease. However, one limitation of using this compound is that its mechanism of action is not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on 4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride. For example, future studies could focus on elucidating the compound's mechanism of action, which could help to identify new targets for drug development. Additionally, further research could explore the potential applications of this compound in the treatment of neurological disorders such as epilepsy and anxiety disorders.

Synthesis Methods

The synthesis of 4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride can be achieved through a variety of methods. One of the most common methods involves the reaction of 4-bromo-1-methyl-3,6-dihydropyridin-2(1H)-one with hydrochloric acid. This reaction results in the formation of 4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride.

Scientific Research Applications

4-Bromo-1-methyl-3,6-dihydro-2H-pyridine;hydrochloridethyl-3,6-dihydro-2H-pyridine;hydrochloride has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biological and pharmacological effects, making it a valuable tool for researchers in a number of different fields.